Cas no 2137728-58-4 (5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid)

• Product Name: 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid
• CAS No: 2137728-58-4
• MF: C₁₀H₆F₂O₂S₂
• MW: 260.280247211456
• CID: 6518294
• PubChem ID: 165832462
• Update Time: 2025-09-27

5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-746088
• 5-[4-(difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid
• 2137728-58-4
• 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid

• Inchi： 1S/C10H6F2O2S2/c11-9(12)6-4-15-3-5(6)7-1-2-8(16-7)10(13)14/h1-4,9H,(H,13,14)
• InChI Key： XTNBRNINVGSFRH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CSC=C1C(F)F

Computed Properties

• Exact Mass: 259.97772810g/mol
• Monoisotopic Mass: 259.97772810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.8Ų

Additional information on 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid

5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid: A Comprehensive Overview

5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid (CAS No. 2137728-58-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which features a thiophene ring system substituted with a difluoromethyl group and a carboxylic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid involves advanced organic synthesis techniques, including coupling reactions and functional group transformations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its use in research and industrial settings. Researchers have also explored the stereochemistry and regioselectivity of the molecule, providing deeper insights into its structural properties.

One of the most promising applications of this compound lies in its potential as a building block for constructing advanced materials. The thiophene ring system is known for its aromatic stability and conjugation capabilities, which are essential for applications in organic electronics. For instance, 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid has been investigated as a precursor for synthesizing conductive polymers and organic semiconductors. These materials exhibit excellent charge transport properties, making them suitable for use in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices.

In the pharmaceutical industry, 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid has shown potential as a lead compound for drug development. Its unique structure allows for diverse interactions with biological systems, making it a candidate for designing molecules with specific pharmacological activities. Recent research has explored its role as an anti-inflammatory agent, where the carboxylic acid group plays a crucial role in modulating cellular responses. Additionally, the difluoromethyl group contributes to the molecule's lipophilicity, enhancing its bioavailability.

The environmental impact of 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability, with certain environmental factors influencing its degradation rate. These findings are essential for assessing its safety profile and ensuring sustainable practices in its production and application.

From a structural perspective, 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid demonstrates intriguing electronic properties due to the conjugation between the thiophene rings and the carboxylic acid group. Computational studies have revealed that this conjugation enhances the molecule's ability to absorb light across a broad spectrum, which is advantageous for applications in optoelectronics. Furthermore, the presence of fluorine atoms introduces additional electronic effects, fine-tuning the molecule's reactivity and stability.

In conclusion, 5-[4-(Difluoromethyl)thiophen-3-yl]thiophene-2-carboxylic acid (CAS No. 2137728-58-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industries alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.